![molecular formula C15H13ClN2O6 B12925241 2-(1H-benzimidazol-2-ylmethyl)benzoic acid;perchloric acid CAS No. 62513-24-0](/img/structure/B12925241.png)
2-(1H-benzimidazol-2-ylmethyl)benzoic acid;perchloric acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1H-benzimidazol-2-ylmethyl)benzoic acid;perchloric acid is a compound that belongs to the benzimidazole derivatives. Benzimidazole is a bicyclic compound consisting of fused benzene and imidazole rings. This compound is known for its diverse biological activities and is used in various scientific research applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(1H-benzimidazol-2-ylmethyl)benzoic acid typically involves the reaction of benzimidazole with benzyl chloride under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is purified through recrystallization .
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
2-(1H-benzimidazol-2-ylmethyl)benzoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions with halogens or other electrophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Halogens in the presence of a catalyst such as iron(III) chloride.
Major Products Formed
Oxidation: Formation of benzimidazole derivatives with additional oxygen-containing functional groups.
Reduction: Formation of reduced benzimidazole derivatives.
Substitution: Formation of halogenated benzimidazole derivatives.
Scientific Research Applications
2-(1H-benzimidazol-2-ylmethyl)benzoic acid has a wide range of scientific research applications:
Chemistry: Used as a ligand in coordination chemistry and as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential antimicrobial, antifungal, and antiviral activities.
Medicine: Investigated for its potential use in drug development, particularly for its anticancer and anti-inflammatory properties.
Industry: Used in the development of new materials with specific electronic and optical properties.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylmethyl)benzoic acid involves its interaction with various molecular targets and pathways. The compound can bind to specific proteins and enzymes, inhibiting their activity and leading to the desired biological effects. For example, it can inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to reduced tumor growth .
Comparison with Similar Compounds
Similar Compounds
Benzimidazole: The parent compound with similar biological activities.
2-(1H-benzimidazol-1-yl)-methylbenzoic acid: A closely related compound with similar chemical properties.
4-(2-phenyl-1H-benzimidazol-1-yl)-benzoic acid: Another derivative with comparable biological activities.
Uniqueness
2-(1H-benzimidazol-2-ylmethyl)benzoic acid is unique due to its specific molecular structure, which allows it to interact with a distinct set of molecular targets. This uniqueness makes it a valuable compound for various scientific research applications .
Properties
CAS No. |
62513-24-0 |
---|---|
Molecular Formula |
C15H13ClN2O6 |
Molecular Weight |
352.72 g/mol |
IUPAC Name |
2-(1H-benzimidazol-2-ylmethyl)benzoic acid;perchloric acid |
InChI |
InChI=1S/C15H12N2O2.ClHO4/c18-15(19)11-6-2-1-5-10(11)9-14-16-12-7-3-4-8-13(12)17-14;2-1(3,4)5/h1-8H,9H2,(H,16,17)(H,18,19);(H,2,3,4,5) |
InChI Key |
UYOQFSCFOOZTTA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NC3=CC=CC=C3N2)C(=O)O.OCl(=O)(=O)=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.